Cas no 318284-52-5 (5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE)

• Product Name: 5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE
• CAS No: 318284-52-5
• MF: C₁₄H₈ClF₆N₃O₂
• MW: 399.675642967224
• CID: 5214272
• Update Time: 2025-07-27

5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• N-([5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]METHYLENE)-N-([3-(TRIFLUOROMETHYL)BENZOYL]OXY)AMINE
• 5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE
• N-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}-N-{[3-(trifluoromethyl)benzoyl]oxy}amine
• (E)-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}amino 3-(trifluoromethyl)benzoate
• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-methyl-3-(trifluoromethyl)-, O-[3-(trifluoromethyl)benzoyl]oxime

• Inchi： 1S/C14H8ClF6N3O2/c1-24-11(15)9(10(23-24)14(19,20)21)6-22-26-12(25)7-3-2-4-8(5-7)13(16,17)18/h2-6H,1H3
• InChI Key： FDBAVVCBTMYEBF-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(C=NOC(=O)C2=CC=CC(C(F)(F)F)=C2)C(C(F)(F)F)=N1

Additional information on 5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE

Professional Introduction to Compound with CAS No. 318284-52-5 and Product Name: 5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-4-[(([3-(TRIFLUOROMETHYL)BENZOYL]OXY)IMINO)METHYL]-1H-PYRAZOLE

The compound in question, identified by the CAS number 318284-52-5, is a highly sophisticated molecule with a complex structural framework. This chemical entity belongs to the class of pyrazole derivatives, which have garnered significant attention in the field of pharmaceutical research due to their diverse biological activities. The molecular structure of this compound features multiple functional groups, including a chloro substituent, a methyl group, and a trifluoromethyl moiety, all of which contribute to its unique chemical properties and potential applications.

One of the most striking features of this compound is its extensive use of trifluoromethyl groups. The presence of these groups not only enhances the lipophilicity of the molecule but also influences its metabolic stability and binding affinity to biological targets. In recent years, trifluoromethyl-containing compounds have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, drugs such as gatifloxacin and moltenoide incorporate trifluoromethyl groups to improve their pharmacological profiles.

The core structure of this compound is based on a pyrazole ring, which is a heterocyclic aromatic compound known for its versatility in drug design. Pyrazole derivatives have been reported to exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the presence of a chloro group at the 5-position and a methyl group at the 1-position, contributes to its unique reactivity and interaction with biological systems.

The presence of an imino group in the molecular structure further enhances the compound's potential as a pharmacophore. Imino groups are known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. Additionally, the benzoyloxyimino moiety adds another layer of complexity to the molecule, potentially influencing its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential drug candidates more efficiently than traditional methods. The compound with CAS No. 318284-52-5 has been subjected to such computational analyses, revealing promising interactions with various biological targets.

In vitro studies have shown that this compound exhibits inhibitory activity against several key enzymes involved in cancer progression. The trifluoromethyl groups and the imino moiety appear to play critical roles in modulating enzyme activity by enhancing binding affinity. These findings align with recent research demonstrating that pyrazole derivatives can effectively disrupt cancer cell signaling pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of protecting groups and selective deprotection strategies is essential to achieve the desired regioselectivity.

Given its structural complexity and promising biological activities, this compound represents a valuable scaffold for further drug development. Researchers are exploring various modifications to optimize its pharmacological properties, including altering substitution patterns and introducing new functional groups. The integration of computational modeling with experimental validation has accelerated the discovery process significantly.

The pharmaceutical industry continues to invest heavily in developing novel therapeutic agents based on heterocyclic compounds like pyrazoles. The unique combination of structural features in this compound makes it an attractive candidate for treating a variety of diseases. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential.

Environmental considerations are also being taken into account during the development process. Green chemistry principles are being applied to minimize waste and improve sustainability in synthetic routes. This approach not only reduces costs but also aligns with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

In conclusion, the compound with CAS No. 318284-52-5 is a structurally intricate molecule with significant potential in pharmaceutical applications. Its complex framework, featuring multiple functional groups such as chloro, methyl, and trifluoromethyl, contributes to its unique chemical properties and biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance as a pharmacophore in modern drug discovery efforts.